Cas no 941944-60-1 (N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2-(4-fluorophenoxy)acetamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2-(4-fluorophenoxy)acetamide
• CAS No: 941944-60-1
• MF: C₂₈H₃₃FN₄O₂
• MW: 476.585630178452
• CID: 5513180
• Update Time: 2025-10-31

N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2-(4-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-2-(4-fluorophenoxy)acetamide
• N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2-(4-fluorophenoxy)acetamide

• Inchi： 1S/C28H33FN4O2/c1-31(2)24-12-8-22(9-13-24)27(20-30-28(34)21-35-26-14-10-23(29)11-15-26)33-18-16-32(17-19-33)25-6-4-3-5-7-25/h3-15,27H,16-21H2,1-2H3,(H,30,34)
• InChI Key： KKJSHMMAKPLTHJ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C2=CC=CC=C2)CC1)(=O)COC1=CC=C(F)C=C1

Additional information on N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2-(4-fluorophenoxy)acetamide

Chemical Compound CAS No. 941944-60-1: N-{2-[4-(Dimethylamino)Phenyl]-2-[4-(Phenylpiperazin-1-yl)]Ethyl}-2-(4-Fluorophenoxy)Acetamide

The compound CAS No. 941944-60-1, known as N-{2-[4-(Dimethylamino)Phenyl]-2-[4-(Phenylpiperazin-1-yl)]Ethyl}-2-(4-Fluorophenoxy)Acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has been the subject of recent studies, particularly in the context of its pharmacological properties and potential therapeutic applications.

The structure of this compound is characterized by a combination of functional groups that contribute to its unique properties. The presence of a dimethylamino group and a piperazine ring suggests that this molecule may exhibit significant biological activity, particularly in terms of receptor binding and enzyme inhibition. Recent research has highlighted the importance of such structural features in drug design, particularly in the development of compounds targeting specific pathways in diseases such as cancer and neurodegenerative disorders.

One of the key aspects of this compound is its ability to interact with various biological targets. Studies have shown that the fluorophenoxy group plays a crucial role in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This makes it an interesting candidate for further investigation in preclinical models.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound more accurately. For instance, molecular docking studies have revealed potential binding affinities for several key receptors, including those involved in pain signaling and inflammation. These findings underscore the importance of continued research into the therapeutic potential of this compound.

In addition to its pharmacological properties, the synthesis and optimization of this compound have also been subjects of interest. Researchers have explored various synthetic pathways to improve the yield and purity of this molecule, which is critical for its potential use in drug development. The use of advanced techniques such as microwave-assisted synthesis and continuous flow chemistry has significantly enhanced the efficiency of these processes.

The application of this compound extends beyond traditional pharmaceuticals. Recent studies have explored its potential as a component in targeted drug delivery systems, where its structural properties could be leveraged to enhance drug specificity and reduce side effects. This approach aligns with current trends in personalized medicine, where tailored therapies are becoming increasingly prevalent.

In conclusion, CAS No. 941944-60-1 represents a promising compound with diverse applications in medicinal chemistry. Its unique structure, combined with recent advances in research methodologies, positions it as a valuable tool in the development of novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.